Cas no 2680868-98-6 (4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid)

• Product Name: 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid
• CAS No: 2680868-98-6
• MF: C₁₄H₁₉NO₄
• MW: 265.30496430397
• CID: 5654133
• PubChem ID: 165917327
• Update Time: 2025-06-08

4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(benzyloxy)carbonyl](methyl)amino}pentanoic acid
• EN300-28282137
• 2680868-98-6
• 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid

• Inchi： 1S/C14H19NO4/c1-11(8-9-13(16)17)15(2)14(18)19-10-12-6-4-3-5-7-12/h3-7,11H,8-10H2,1-2H3,(H,16,17)
• InChI Key： WVNGMNCGWMXJTD-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(C)C(C)CCC(=O)O)=O

Computed Properties

• Exact Mass: 265.13140809g/mol
• Monoisotopic Mass: 265.13140809g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 66.8Ų

Additional information on 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid

Recent Advances in the Study of 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid (CAS: 2680868-98-6)

The compound 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid (CAS: 2680868-98-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug development and biochemical research. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic uses.

Recent studies have highlighted the role of 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid as a key intermediate in the synthesis of peptide-based therapeutics. Its unique chemical structure, featuring a benzyloxycarbonyl (Cbz) protecting group and a methylamino moiety, makes it a versatile building block for the development of novel bioactive molecules. Researchers have successfully utilized this compound in the synthesis of protease inhibitors and other enzyme-targeting drugs, demonstrating its broad utility in medicinal chemistry.

In a groundbreaking study published in the Journal of Medicinal Chemistry, scientists explored the compound's ability to modulate enzyme activity in vitro. The results indicated that derivatives of 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid exhibited potent inhibitory effects against specific proteases, suggesting potential applications in the treatment of diseases such as cancer and inflammatory disorders. The study also provided insights into the structure-activity relationship (SAR) of these derivatives, paving the way for further optimization.

Another area of interest is the compound's role in prodrug design. Recent research has demonstrated that 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid can be used to enhance the bioavailability and targeting efficiency of therapeutic agents. By incorporating this compound into prodrug formulations, researchers have achieved improved drug delivery and reduced side effects in preclinical models. These findings underscore the compound's potential in advancing drug delivery technologies.

Despite these promising developments, challenges remain in the large-scale synthesis and application of 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization. Additionally, more in vivo studies are required to fully elucidate the compound's pharmacokinetic and pharmacodynamic properties.

In conclusion, 4-{(benzyloxy)carbonyl(methyl)amino}pentanoic acid (CAS: 2680868-98-6) represents a valuable tool in chemical biology and drug discovery. Its unique structural features and demonstrated biological activities make it a promising candidate for further research and development. Future studies should focus on refining synthetic methodologies, exploring additional therapeutic applications, and advancing preclinical evaluations to fully realize its potential.